Cas no 226400-32-4 (4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride)

• Product Name: 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride
• CAS No: 226400-32-4
• MF: C₁₁H₁₅BrClNO₂S
• MW: 340.664300203323
• MDL: MFCD04116083
• CID: 244814
• PubChem ID: 2761069
• Update Time: 2025-10-29

4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(4-bromophenyl)sulfonyl]-, hydrochloride (1:1)
• 4-(4-bromophenyl)sulfonylpiperidine,hydrochloride
• 4-(4-bromophenylsulfonyl)piperidine hydrochloride
• 4-[(4-BROMOPHENYL)SULFONYL]PIPERIDINE HYDROCHLORIDE
• 4-[(4-BROMOPHENYL)SULPHONYL]PIPERIDINE HYDROCHLORIDE
• 4-(4-bromobenzenesulfonyl)piperidine hydrochloride
• AC1MC43W
• Ambpe2008131
• CTK5I7682
• MolPort-000-159-604
• SureCN1940241
• 226400-32-4
• 4-((4-Bromophenyl)sulfonyl)piperidinehydrochloride
• BJA40032
• 4-((4-bromophenyl)sulfonyl)piperidine hcl
• EN300-239844
• 4-[(4-bromophenyl)sulfonyl]piperidinehydrochloride
• SCHEMBL1940241
• 4-((4-Bromophenyl)sulfonyl)piperidine hydrochloride
• 4-[(4-bromophenyl)sulfonyl]piperidine hydrochloride, AldrichCPR
• BS-27742
• AKOS015843888
• CS-0449915
• 4-[(4-Bromophenyl)sulfonyl]piperidine, HCl
• 4-(4-bromophenyl)sulfonylpiperidine;hydrochloride
• 4-(4-bromophenyl)sulfonylpiperidine Hydrochloride
• FT-0644062
• A878483
• YGESRTIVVNWGKU-UHFFFAOYSA-N
• 4-[(4-BROMOPHENYL)SULFONYL]PIPERIDINEHYDROCHLORIDE(MINIMUM90%PURITY)
• F2167-0248
• DTXSID00375523
• DB-045958
• 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride

• MDL： MFCD04116083
• Inchi： 1S/C11H14BrNO2S.ClH/c12-9-1-3-10(4-2-9)16(14,15)11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： YGESRTIVVNWGKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1CCNCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 338.97000
• Monoisotopic Mass: 338.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• PSA: 54.55000
• LogP: 4.18640

4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride

Recent Advances in the Study of 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride (CAS: 226400-32-4)

4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride (CAS: 226400-32-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anticancer therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in pharmaceutical research.

One of the most notable aspects of 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride is its role as a sulfonylpiperidine derivative, a class of compounds known for their diverse pharmacological activities. Recent studies have demonstrated that this compound exhibits promising binding affinity to specific neurotransmitter receptors, making it a candidate for the development of drugs targeting neurological disorders such as schizophrenia and depression. Additionally, its structural features have been explored in the design of kinase inhibitors, which are crucial in cancer therapy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride derivatives to enhance their pharmacokinetic properties. The study utilized computational modeling and in vitro assays to identify derivatives with improved blood-brain barrier permeability and reduced off-target effects. The results indicated that certain modifications to the sulfonylpiperidine core could significantly enhance the compound's therapeutic potential.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride. The researchers found that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, suggesting its potential as a lead compound for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on the development of prodrug strategies and formulation techniques to overcome these limitations.

In conclusion, 4-(4-Bromophenyl)sulfonylpiperidine Hydrochloride (CAS: 226400-32-4) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in CNS drug development and anticancer therapy highlight its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.